2,2-Dimethyl-3,3-diphenylpropanoic acid

• Molecular Formula: C17H18O2
• Molecular Weight: 254.32 g/mol
• IUPAC Name: 2,2-dimethyl-3,3-diphenylpropanoic acid
• InChI: InChI=1S/C17H18O2/c1-17(2,16(18)19)15(13-9-5-3-6-10-13)14-11-7-4-8-12-14/h3-12,15H,1-2H3,(H,18,19)
• InChI Key: XKQKNRDRJCVVSQ-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C(C1=CC=CC=C1)C2=CC=CC=C2)C(=O)O

Description

2,2-Dimethyl-3,3-diphenylpropanoic acid (C₁₇H₁₈O₂) is a substituted propanoic acid featuring two methyl groups at the C2 position and two phenyl rings at the C3 position. For example, 3-Hydroxy-2,2-dimethyl-3,3-diphenylpropanoic acid (C₁₇H₁₈O₃) is described with a melting point of 162°C, IR peaks at 3570 cm⁻¹ (O-H stretch) and 1678 cm⁻¹ (C=O stretch), and distinct ¹H/¹³C NMR signals . These properties suggest strong intramolecular hydrogen bonding and steric hindrance from the bulky phenyl and methyl groups, influencing solubility and reactivity.

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

The following table summarizes key structural analogs, their substituents, physicochemical properties, and applications based on the evidence:

Compound Name	Molecular Formula	Substituents	Molecular Weight	Key Properties	Applications	References
3-Hydroxy-2,2-dimethyl-3,3-diphenylpropanoic acid	C₁₇H₁₈O₃	-OH at C3, -CH₃ at C2	270.32	Mp: 162°C; IR: 3570, 3520, 1678 cm⁻¹; Soluble in CDCl₃	Intermediate in organic synthesis
Ambrisentan [(S)-2-((4,6-dimethylpyrimidin-2-yl)oxy)-3-methoxy-3,3-diphenylpropanoic acid]	C₂₂H₂₂N₂O₄	-OCH₃ at C3, -(4,6-dimethylpyrimidin-2-yl)oxy at C2	378.42	Substrate for CYP2C9/CYP3A4; Blocks endothelin receptors (ETA/ETB)	Treatment of pulmonary arterial hypertension
Methyl 3-acetoxy-3-(4-chlorophenyl)-2,2-dimethylpropanoate	C₁₅H₁₇ClO₄	-OAc at C3, -Cl at para position of phenyl	296.75	Synthesized via acetylation of hydroxy precursor; Stable in dichloromethane	Probable intermediate in anti-inflammatory drug synthesis
2-(3-Phenoxyphenyl)propanoic acid	C₁₅H₁₄O₃	-Ph-O-Ph at C3	242.27	IR: 2986, 2938 cm⁻¹ (C-H stretch); Synthesized via base hydrolysis	Precursor to nonsteroidal anti-inflammatory drugs (e.g., Fenoprofen)
N-Boc-3,3-diphenyl-L-alanine	C₂₀H₂₃NO₄	-Boc-protected NH₂ at C2, -Ph at C3	341.41	Stable under ambient storage; Chiral center at C2	Peptide synthesis and asymmetric catalysis
3,3,3-Trifluoro-2-hydroxy-2-methylpropanoic acid	C₄H₅F₃O₃	-CF₃ at C3, -OH at C2	158.08	High electronegativity from fluorine; IR: Broad O-H stretch (~3000 cm⁻¹)	Fluorinated building block for agrochemicals/pharmaceuticals

Key Structural and Functional Differences

Substituent Effects on Bioactivity: Ambrisentan’s pyrimidinyloxy and methoxy groups enhance its selectivity for endothelin receptors, critical for treating pulmonary hypertension . In contrast, the hydroxylated analog (C₁₇H₁₈O₃) lacks such pharmacophores, limiting its direct therapeutic use but making it a versatile synthetic intermediate .

Stereochemical Influence: N-Boc-3,3-diphenyl-L-alanine (C₂₀H₂₃NO₄) retains a chiral center at C2, enabling its use in stereoselective peptide synthesis. This contrasts with non-chiral analogs like 2-(3-phenoxyphenyl)propanoic acid .

Metabolic Stability :

• Fluorinated derivatives (e.g., C₄H₅F₃O₃) resist oxidative metabolism due to the strong C-F bond, prolonging their half-life in vivo compared to hydroxylated analogs .